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Compound of Interest

Compound Name: NSC-217913

Cat. No.: B15572795

Despite a comprehensive search for the compound NSC-217913, no publicly available
scientific literature, preclinical data, or experimental protocols were found regarding its use in
the treatment of prostate cancer models.

The National Cancer Institute's (NCI) Developmental Therapeutics Program (DTP) maintains a
vast repository of chemical compounds, and it is likely that NSC-217913 is an identifier for a
substance within this collection. However, without published research, details regarding its
chemical structure, mechanism of action, and any potential therapeutic effects on prostate
cancer remain unknown.

Efforts to find alternative names or associated research for NSC-217913 were also
unsuccessful. The lack of available data prevents the creation of the requested detailed
Application Notes and Protocols, including data summaries, experimental methodologies, and
signaling pathway diagrams.

Researchers, scientists, and drug development professionals interested in this specific
compound are encouraged to directly consult the NCI DTP database or contact the NCI for any
available information. At present, there is no scientific basis to provide the detailed
documentation requested for NSC-217913 in the context of prostate cancer research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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